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Abstract
Cuscohygrine is a pyrrolidine alkaloid naturally occurring in various plants, most notably the

coca plant (Erythroxylum coca) and members of the Solanaceae family. As a secondary

metabolite, it co-exists with more potent alkaloids like cocaine and atropine. This technical

guide provides a comprehensive overview of the chemical structure of cuscohygrine, including

its molecular composition, stereochemistry, and key physicochemical properties. Detailed

experimental protocols for its isolation and synthesis are presented, alongside a summary of its

biosynthetic pathway. This document is intended to serve as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Cuscohygrine is a symmetrical molecule characterized by two N-methylpyrrolidine rings linked

by a three-carbon chain containing a central ketone group.[1] Its systematic IUPAC name is 1-

[(2R)-1-Methylpyrrolidin-2-yl]-3-[(2S)-1-methylpyrrolidin-2-yl]propan-2-one. The presence of two

chiral centers at the C-2 position of each pyrrolidine ring gives rise to different stereoisomers.

The meso form, where the two chiral centers have opposite configurations (R and S), is

commonly referred to as cuscohygrine.

The molecule is an oily liquid at room temperature and is soluble in water.[1] It can be distilled

under vacuum without decomposition and is known to form a crystalline trihydrate which melts
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at 40–41 °C.[1]

Physicochemical Data
A summary of the key physicochemical properties of cuscohygrine is provided in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₃H₂₄N₂O [2][3]

Molecular Weight 224.34 g/mol [2][3]

CAS Number 454-14-8 [2]

Appearance Oily liquid [1]

Melting Point 40–41 °C (trihydrate) [1]

Boiling Point 169-170 °C at 23 mmHg [4]

152 °C at 14 mmHg [4]

118-125 °C at 2 mmHg [4]

Solubility
Soluble in water, alcohol,

ether, benzene
[1][4]

Refractive Index (n D²⁰) 1.4832 [4]

Density (d₄²⁰) 0.9733 [4]

Experimental Protocols
Isolation of Cuscohygrine from Erythroxylum coca
Leaves
The following is a general protocol for the extraction and isolation of cuscohygrine from coca

leaves, based on classical alkaloid extraction principles.

Materials:
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Dried and powdered coca leaves

10% Sodium carbonate solution

Diethyl ether

5% Hydrochloric acid

20% Sodium hydroxide solution

Chloroform

Anhydrous sodium sulfate

Rotary evaporator

Chromatography column (silica gel)

Elution solvents (e.g., chloroform/methanol mixtures)

Procedure:

Basification and Extraction: The powdered coca leaves are moistened with a 10% sodium

carbonate solution to liberate the free alkaloids. The basified material is then extracted

exhaustively with diethyl ether.

Acidic Extraction: The ether extract is shaken with 5% hydrochloric acid. The alkaloids,

including cuscohygrine, will form salts and move into the aqueous layer.

Liberation of Free Base: The acidic aqueous layer is separated and made strongly alkaline

(pH > 10) with a 20% sodium hydroxide solution.

Final Extraction: The alkaline solution is then extracted with chloroform to recover the free

cuscohygrine.

Drying and Concentration: The chloroform extract is dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield a crude alkaloid mixture.
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Chromatographic Purification: The crude extract is subjected to column chromatography on

silica gel. Elution with a gradient of chloroform and methanol allows for the separation of the

individual alkaloids. Fractions are collected and monitored by thin-layer chromatography

(TLC) to identify and isolate cuscohygrine.

Chemical Synthesis of Cuscohygrine
A synthesis of cuscohygrine was reported by Rapoport and Jorgensen in 1949. The following

protocol is a summary of their approach.

Materials:

N-methyl-α-pyrrolidone

Ethyl acetate

Sodium

Hydrochloric acid

Palladium on charcoal catalyst

Hydrogen gas

Procedure:

Claisen Condensation: N-methyl-α-pyrrolidone is condensed with ethyl acetate in the

presence of sodium to form 1,3-bis(1-methyl-2-pyrrolidyl)-1,3-propanedione.

Hydrolysis and Decarboxylation: The resulting diketone is hydrolyzed and decarboxylated by

refluxing with hydrochloric acid to yield 1,3-bis(1-methyl-2-pyrrolidyl)-2-propanone

(cuscohygrine).

Purification: The synthesized cuscohygrine can be purified by vacuum distillation. The

identity and purity can be confirmed by comparison with a natural sample and by the

preparation of derivatives such as the dipicrate.

Biosynthesis of Cuscohygrine
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The biosynthesis of cuscohygrine in plants begins with the amino acid ornithine. The pathway

involves several enzymatic steps leading to the formation of the pyrrolidine rings and their

subsequent condensation.

The key steps in the biosynthesis of cuscohygrine are as follows:

Ornithine is methylated to N-methylornithine.

Decarboxylation of N-methylornithine yields N-methylputrescine.

Oxidation of the primary amino group of N-methylputrescine results in 4-

methylaminobutanal.

Cyclization of 4-methylaminobutanal forms an N-methyl-Δ¹-pyrrolinium salt.

Condensation of the N-methyl-Δ¹-pyrrolinium salt with acetoacetyl-CoA produces hygrine.

Finally, a second condensation of hygrine with another molecule of the N-methyl-Δ¹-

pyrrolinium salt yields cuscohygrine.[1]

Ornithine N_methylornithine
Methylation

N_methylputrescine
Decarboxylation

4-Methylaminobutanal
Oxidation

N-Methyl-Δ¹-pyrrolinium salt
Cyclization Hygrine

Acetoacetyl-CoA

CuscohygrineN-Methyl-Δ¹-pyrrolinium salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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